Cas no 1235037-92-9 (N-[(1-{[2-(methylsulfanyl)phenyl]methyl}piperidin-4-yl)methyl]-1,3-benzothiazole-2-carboxamide)

• Product Name: N-[(1-{[2-(methylsulfanyl)phenyl]methyl}piperidin-4-yl)methyl]-1,3-benzothiazole-2-carboxamide
• CAS No: 1235037-92-9
• MF: C₂₂H₂₅N₃OS₂
• MW: 411.583402395248
• CID: 849086
• Update Time: 2025-07-28

N-[(1-{[2-(methylsulfanyl)phenyl]methyl}piperidin-4-yl)methyl]-1,3-benzothiazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolecarboxamide, N-[[1-[[2-(methylthio)phenyl]methyl]-4-piperidinyl]methyl]-
• VU0631558-1
• N-((1-(2-(methylthio)benzyl)piperidin-4-yl)methyl)benzo[d]thiazole-2-carboxamide
• N-[(1-{[2-(methylsulfanyl)phenyl]methyl}piperidin-4-yl)methyl]-1,3-benzothiazole-2-carboxamide

• Inchi： 1S/C22H25N3OS2/c1-27-19-8-4-2-6-17(19)15-25-12-10-16(11-13-25)14-23-21(26)22-24-18-7-3-5-9-20(18)28-22/h2-9,16H,10-15H2,1H3,(H,23,26)
• InChI Key： GQGMMWSBQSSCCQ-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1CN1CCC(CNC(C2=NC3C=CC=CC=3S2)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 512
• Topological Polar Surface Area: 98.8

Additional information on N-[(1-{[2-(methylsulfanyl)phenyl]methyl}piperidin-4-yl)methyl]-1,3-benzothiazole-2-carboxamide

N-[(1-{[2-(methylsulfanyl)phenyl]methyl}piperidin-4-yl)methyl]-1,3-benzothiazole-2-carboxamide (CAS No. 1235037-92-9): An Overview

N-[(1-{[2-(methylsulfanyl)phenyl]methyl}piperidin-4-yl)methyl]-1,3-benzothiazole-2-carboxamide (CAS No. 1235037-92-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its IUPAC name, belongs to the class of benzothiazole derivatives and is characterized by its unique structural features, which include a piperidine ring and a methylsulfanyl group. These structural elements contribute to its biological activity and make it a promising candidate for various pharmacological studies.

The chemical structure of N-[(1-{[2-(methylsulfanyl)phenyl]methyl}piperidin-4-yl)methyl]-1,3-benzothiazole-2-carboxamide is composed of a benzothiazole core, which is a heterocyclic aromatic compound with a sulfur and a nitrogen atom in the ring. The piperidine ring, attached to the benzothiazole core through a methylene bridge, adds flexibility and conformational diversity to the molecule. The presence of the methylsulfanyl group on the phenyl ring further enhances the compound's lipophilicity and stability, making it suitable for various biological assays.

Recent research has focused on the pharmacological properties of N-[(1-{[2-(methylsulfanyl)phenyl]methyl}piperidin-4-yl)methyl]-1,3-benzothiazole-2-carboxamide. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of chronic pain and inflammatory diseases. The mechanism of action is believed to involve the inhibition of pro-inflammatory cytokines and the modulation of pain signaling pathways.

In addition to its anti-inflammatory properties, N-[(1-{[2-(methylsulfanyl)phenyl]methyl}piperidin-4-yl)methyl]-1,3-benzothiazole-2-carboxamide has also been investigated for its neuroprotective effects. Preclinical studies have demonstrated that this compound can reduce neuronal damage in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are thought to be mediated through the inhibition of oxidative stress and the modulation of mitochondrial function.

The safety profile of N-[(1-{[2-(methylsulfanyl)phenyl]methyl}piperidin-4-yl)methyl]-1,3-benzothiazole-2-carboxamide has been evaluated in several preclinical studies. Toxicity assessments have shown that this compound is well-tolerated at therapeutic doses, with minimal side effects observed in animal models. These findings support its potential for further clinical development.

Clinical trials are currently underway to evaluate the efficacy and safety of N-[(1-{[2-(methylsulfanyl)phenyl]methyl}piperidin-4-yl)methyl]-1,3-benzothiazole-2-carboxamide in human subjects. Early results from phase I trials have been promising, with the compound demonstrating good bioavailability and pharmacokinetic properties. Phase II trials are expected to provide more detailed insights into its therapeutic potential.

The synthesis of N-[(1-{[2-(methylsulfanyl)phenyl]methyl}piperidin-4-yl)methyl]-1,3-benzothiazole-2-carboxamide involves several steps, including the formation of the piperidine ring and the attachment of the benzothiazole core. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for research and development purposes.

In conclusion, N-[(1-{[2-(methylsulfanyl)phenyl]methyl}piperidin-4-yl)methyl]-1,3-benzothiazole-2-carboxamide (CAS No. 1235037-92-9) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and pharmacological properties make it an attractive candidate for further investigation in both preclinical and clinical settings. As research continues to advance, this compound may play a significant role in the development of new therapeutic strategies for various diseases.